Cas no 1361892-70-7 (2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester)

• Product Name: 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester
• CAS No: 1361892-70-7
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 4790432
• Update Time: 2025-10-30

2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester

• Inchi： 1S/C14H9Cl2FO2/c1-19-14(18)11-4-2-3-10(13(11)17)9-6-5-8(15)7-12(9)16/h2-7H,1H3
• InChI Key： QLBFEAKUQXCDBO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=C(C(=O)OC)C=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester

Professional Introduction to 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester (CAS No. 1361892-70-7)

2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1361892-70-7, is a derivative of biphenyl and features a unique structural configuration that makes it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester consists of a biphenyl core substituted with chlorine and fluorine atoms at specific positions, along with a carboxylic acid methyl ester group at the third position. This particular arrangement imparts distinct chemical properties that are highly useful in medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring system allows for versatile functionalization, making it a versatile building block for the development of novel compounds.

In recent years, there has been a growing interest in exploring the pharmacological potential of biphenyl derivatives. The structural features of 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester have made it a subject of extensive research in the quest for new therapeutic agents. Specifically, its ability to interact with biological targets such as enzymes and receptors has been investigated for its potential applications in treating various diseases.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of pharmacologically active molecules. Researchers have leveraged its structural framework to develop analogs with enhanced biological activity. For instance, studies have demonstrated that modifications to the chlorine and fluorine substituents can significantly alter the pharmacokinetic properties of derived compounds, leading to improved efficacy and reduced side effects.

The synthesis of 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's complexity but also underscore its importance in modern chemical synthesis.

Recent advancements in computational chemistry have further enhanced the understanding of the interactions between 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester and biological targets. Molecular docking studies have revealed that this compound can bind effectively to specific enzymes and receptors, suggesting its potential as a lead compound for drug development. These computational insights have guided experimental efforts, leading to the discovery of novel derivatives with improved therapeutic profiles.

The agrochemical sector has also shown interest in biphenyl derivatives due to their potential as pesticides and herbicides. The unique chemical properties of 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester make it a promising candidate for developing environmentally friendly agrochemicals. Research has focused on optimizing its efficacy while minimizing ecological impact, ensuring sustainable agricultural practices.

In conclusion, 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its structural complexity, coupled with its versatile applications, positions it as a crucial intermediate for developing new drugs and agrochemicals. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing global health and agricultural challenges.